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Compound of Interest

Compound Name: 2-Nitrobenzotrifluoride

Cat. No.: B1293377 Get Quote

Essential Safety and Handling Guide for 2-
Nitrobenzotrifluoride
This guide provides crucial safety protocols and logistical information for the handling and

disposal of 2-Nitrobenzotrifluoride, tailored for research, scientific, and drug development

professionals. Adherence to these procedures is vital for ensuring laboratory safety.

Chemical Properties and Hazards

2-Nitrobenzotrifluoride is a yellow crystalline solid or liquid with the molecular formula

C7H4F3NO2.[1][2] It is insoluble in water and presents several health hazards.[1] According to

the Global Harmonized System (GHS), it is classified as causing skin irritation, serious eye

irritation, and may cause respiratory irritation.[2] It can be harmful if swallowed and fatal if

inhaled.[3]
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Property Value

Molecular Formula C7H4F3NO2

Molecular Weight 191.11 g/mol

Appearance
Low melting point solid or liquid[2] / Yellow

crystals[1]

Melting Point 31-32 °C

Boiling Point 216 °C

Solubility in Water Insoluble

Hazard Statements:

H302: Harmful if swallowed[3]

H315: Causes skin irritation[2]

H319: Causes serious eye irritation[2]

H330: Fatal if inhaled[3]

H335: May cause respiratory irritation[2]

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling 2-
Nitrobenzotrifluoride. The following PPE should be utilized to minimize exposure.
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Protection Type Recommended Equipment

Eye/Face

Chemical splash-resistant safety glasses or

goggles with side protection. A face shield may

be appropriate for certain procedures. All

eyewear must be approved under government

standards such as OSHA 29 CFR 1910.133 or

EU EN166.[2]

Skin

Chemical-resistant gloves (e.g., nitrile rubber), a

laboratory coat, and close-toed footwear are the

minimum requirements.[2] For tasks with a

higher risk of splashing, additional protective

clothing may be necessary. Contaminated

clothing should be removed immediately and

washed before reuse.[2]

Respiratory

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to

keep airborne concentrations low.[1][2] If

ventilation is inadequate or there is a risk of

inhalation, a NIOSH- or CEN-certified respirator

should be used.[2]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Read and understand the Safety Data Sheet (SDS) for 2-Nitrobenzotrifluoride before

starting any work.[2]

Ensure a chemical fume hood is operational and available.[1]

Verify that an eyewash station and safety shower are accessible and functioning correctly.[2]

Don all required personal protective equipment as outlined in the table above.[2]

2. Handling:
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All handling of 2-Nitrobenzotrifluoride should occur within a designated chemical fume

hood.[1]

Avoid direct physical contact with the chemical.[1]

Do not eat, drink, or smoke in the laboratory area where the chemical is being handled.[2]

Keep the container tightly closed when not in use.[2]

Avoid creating dust or fumes.[3]

3. In Case of a Spill:

Evacuate unnecessary personnel from the area.[3]

For minor spills, absorb with an inert material (e.g., sand, vermiculite) and place it into a

suitable, labeled container for disposal.[2][4]

For major spills, alert the appropriate emergency response team.[4]

Ensure adequate ventilation during cleanup.[2]

Avoid allowing the product to enter drains or waterways.[2]

4. First Aid Measures:

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[2]

If on Skin: Immediately flush the skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing. Seek immediate medical attention.[1][2]

If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[1][2]

If Swallowed: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[1][2]
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Disposal Plan
The disposal of 2-Nitrobenzotrifluoride and its containers must be handled as hazardous

waste.

Waste Characterization: Chemical waste generators must determine if the discarded

chemical is classified as hazardous waste according to US EPA guidelines (40 CFR 261.3)

and any state or local regulations.[2]

Container Disposal: Do not reuse empty containers. They should be disposed of as unused

products.[2]

Disposal Method: Dispose of contents and container to an approved waste disposal plant.[2]

This may involve incineration in a facility equipped with an afterburner and scrubber.[3]

Contaminated Items: Any items contaminated with 2-Nitrobenzotrifluoride, such as gloves

or absorbent materials, should be collected in a sealed, labeled container and disposed of as

hazardous waste.[5]

Safe Handling Workflow
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Caption: Workflow for the safe handling of 2-Nitrobenzotrifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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